Cas no 89130-40-5 (Butanamide, 4-chloro-N-(4-nitrophenyl)-3-oxo-)

• Product Name: Butanamide, 4-chloro-N-(4-nitrophenyl)-3-oxo-
• CAS No: 89130-40-5
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 611375
• PubChem ID: 22347702
• Update Time: 2025-04-19

Butanamide, 4-chloro-N-(4-nitrophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-(4-nitrophenyl)-3-oxo-
• 4-chloro-N-(4-nitrophenyl)-3-oxobutanamide
• DTXSID40625094
• 89130-40-5
• SCHEMBL6407959

• Inchi： 1S/C10H9ClN2O4/c11-6-9(14)5-10(15)12-7-1-3-8(4-2-7)13(16)17/h1-4H,5-6H2,(H,12,15)
• InChI Key： OINZDKQLTANSIR-UHFFFAOYSA-N
• SMILES： ClCC(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92Ų